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Compound of Interest

Compound Name: Imipenem

Cat. No.: B608078

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Imipenem, a potent antibiotic. Adherence to these procedural steps
will minimize risk and ensure operational integrity.

Imipenem is classified as a hazardous substance that may cause allergic or asthma-like
symptoms if inhaled and may cause an allergic skin reaction.[1] It is also suspected of
damaging fertility or the unborn child and is very toxic to aquatic life with long-lasting effects.[1]
Given these potential hazards, strict adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE)

When handling Imipenem, a comprehensive approach to personal protection is crucial. The
following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Wear tightly fitting safety
goggles with side-shields or a
face shield.[2][3][4][5]

Protects against eye irritation

from dust, mists, or aerosols.

[2][6]

Hand Protection

Wear chemical-impermeable
gloves (e.g., Nitrile or
Neoprene rubber).[3][7] Gloves

must be inspected before use.

[3]

Prevents skin contact and
potential allergic skin

reactions.[1]

Respiratory Protection

In case of inadequate
ventilation or dust formation,
wear an approved respirator
(e.g., N99 or P2 particle
respirator).[2][6]

Prevents inhalation, which can
cause respiratory sensitization,

allergy, or asthma symptoms.

[1](216]

Body Protection

Wear a laboratory coat, work
uniform, or impervious clothing

such as a Tyvek coverall.[2][4]

[5]i8]

Minimizes skin exposure to the

compound.[3]

Operational Plan: From Preparation to Disposal

Follow this step-by-step guidance for the safe handling of Imipenem in a laboratory setting.

Preparation and Handling

e Engineering Controls: Always handle Imipenem in a well-ventilated area.[3] Use a chemical

fume hood, biosafety cabinet, or local exhaust ventilation to control airborne levels.[7]

e Pre-Handling Check: Before handling, ensure all safety precautions have been read and

understood.[2][6] An eyewash station and safety shower should be readily accessible.[7]

¢ Avoid Dust Formation: Minimize the generation and accumulation of dust.[2][4] Imipenem

dust in sufficient concentrations can form an explosive mixture with air.[2][6]
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» Personal Hygiene: Wash hands thoroughly after handling.[2][6][7] Do not eat, drink, or
smoke in the handling area.[4][5] Contaminated clothing should be removed immediately and
washed before reuse.[1][2]

Spill Management Plan

In the event of a spill, prompt and correct action is critical to prevent exposure and
environmental contamination.

e Immediate Actions:
o Evacuate non-essential personnel from the spill area.[3][7]
o Don the appropriate PPE as detailed above.[2][3]
o Remove all sources of ignition.[3]

o Containment and Cleanup:

o

For powdered spills, gently cover the area to avoid generating dust.[8] It's recommended
to wet powders first before using an absorbent.[9]

[¢]

Use an inert absorbent material to clean up the spill.[6]

[e]

Place all contaminated materials (absorbent, used PPE, etc.) into a suitable, sealed, and
labeled container for disposal.[8][9]

[e]

Clean the spill area thoroughly with a detergent solution and rinse with water.[9][10]

e Reporting: For large spills (e.g., greater than 50ml), evacuate the area and contact your
institution's Environmental Health & Safety (EHS) office immediately.[9]

First Aid Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_MX_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_US_EN.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Imipenem_and_Cilastatin_for_Inj_USP_FK-2017v1-SDS.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_AR_EN.pdf
https://cdn.caymanchem.com/cdn/msds/16039m.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_MX_EN.pdf
https://www.chemicalbook.com/msds/imipenem.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Imipenem_and_Cilastatin_for_Inj_USP_FK-2017v1-SDS.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_MX_EN.pdf
https://www.chemicalbook.com/msds/imipenem.pdf
https://www.chemicalbook.com/msds/imipenem.pdf
https://www.wgcriticalcare.com/wp-content/uploads/2021/12/WGCC-Imipenem-and-Cilastatin-USP-ver2.0.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_US_EN.pdf
https://www.wgcriticalcare.com/wp-content/uploads/2021/12/WGCC-Imipenem-and-Cilastatin-USP-ver2.0.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][3][11]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Get medical

attention if irritation or a rash occurs.[2][3][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][3][6]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Disposal Plan

o Waste Classification: Imipenem is very toxic to aquatic life.[1] Waste must be treated as
hazardous.

» Disposal Method: Dispose of waste contents and containers in accordance with local, state,
and federal regulations at an approved waste disposal plant.[2][6][8] Do not dispose of waste
into sewer systems.[3][6]

o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal.[2][6]

Safety and Physical Data

The following table summarizes key quantitative data relevant to the safe handling of
Imipenem. Occupational Exposure Limits (OELs) have not been established by region-specific
regulatory bodies.[12]
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Parameter Value Source
Appearance White to off-white powder/solid  [2]
Decomposition Temperature 97 °C [8]

- Water: 10 mg/ml; Slightly
Solubility ) [8]
soluble in methanol

) o Lower Explosive Limit (LEL):
Explosive Limits (Dust) [8]
40 g/m3

Workflow for Handling Imipenem

The following diagram outlines the logical workflow for the safe handling of Imipenem, from
initial preparation through to final disposal.
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1. Preparation Phase 4. Emergency Procedures

Exposure Occurs

Start: Review SDS & SOPs

Read
Y

Don Appropriate PPE Follow Spill Cleanun Protocol Administer First Aid
(Gloves, Goggles, Lab Coat, Respirator) p P & Seek Medical Attention

Check
\4

Verify Engineering Controls
(Fume Hood / Ventilated Area)

Confirm

Y

Gather Materials & Imipenem

2. Handling Phase

Weigh/Handle Imipenem
(Minimize Dust)

Proceed

A4

Perform Experimental Procedure

Complete

3. Post-Handling & Disposal

Decontaminate Work Area

Segregate & Label Hazardous Waste

Dispose of Waste via EHS Protocols

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Imipenem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Imipenem]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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